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Compound of Interest |

Compound Name: 1-Methoxyisoquinolin-6-amine
CAS No.: 347146-47-8
Cat. No.: B1322626
Get Quote
. J

Disclaimer: At the time of this writing, a specific Safety Data Sheet (SDS) for 1-
Methoxyisoquinolin-6-amine was not publicly available. The following guidance is
synthesized from safety data for structurally related compounds, including aromatic amines and
isoquinoline/quinoline derivatives. It is imperative to treat this compound with a high degree of
caution and to consult with your institution's Environmental Health and Safety (EHS)
department for specific protocols.

This guide provides essential safety, handling, and disposal information for 1-
Methoxyisoquinolin-6-amine to support researchers, scientists, and drug development
professionals in maintaining a safe laboratory environment.

Hazard Profile

Based on data from analogous compounds, 1-Methoxyisoquinolin-6-amine should be
considered hazardous. The primary hazards associated with similar aromatic amines and
quinoline derivatives include:

 Toxicity: Harmful if swallowed, toxic in contact with skin, and potentially fatal if inhaled.[1]
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e Irritation: Causes skin irritation and serious eye irritation.[2][3][4][5] May also cause

respiratory irritation.[2][3][5]

e Sensitization: May cause an allergic skin reaction.[1][6]

e Environmental Hazards: Harmful to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following table

summarizes the required PPE for handling 1-Methoxyisoquinolin-6-amine.

Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.[7]

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield
provides broader protection,
especially when handling

larger quantities.[7]

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.
Double-gloving is
recommended, with frequent

changes.[7]

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.[7]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills.[7]

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or if
engineering controls are

insufficient.[7]
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is crucial for minimizing risk.
1. Pre-Handling Preparation:
» Risk Assessment: Conduct a thorough risk assessment for the planned experiment.[7]

o Emergency Equipment: Ensure an eyewash station, safety shower, and fire extinguisher are
readily accessible.[7]

e PPE Donning: Put on all required PPE before entering the designated handling area.[7]
2. Handling the Compound:

» Weighing: Weigh the solid compound inside a chemical fume hood or a ventilated balance
enclosure to prevent inhalation of fine particles.

» Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

» Reactions: Conduct all reactions within a certified chemical fume hood. Ensure all glassware
is securely clamped.

3. Post-Handling Procedures:

e Decontamination: Thoroughly wipe down the work surface within the fume hood with an
appropriate solvent and cleaning agent.[7]

o PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items in the appropriate hazardous waste stream.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.
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e Waste Segregation: Do not mix waste containing 1-Methoxyisoquinolin-6-amine with other
waste streams unless explicitly permitted by your EHS department.[8]

» Solid Waste: Collect all solid waste, including contaminated weighing papers and disposable
lab equipment, in a dedicated, sealed, and clearly labeled hazardous waste container.[9]

» Liquid Waste: Collect solutions containing this compound in a separate, sealed, and clearly
labeled hazardous liquid waste container.[9]

» Labeling: All waste containers must be labeled as "Hazardous Waste" with the full chemical
name: "1-Methoxyisoquinolin-6-amine".[9]

o Storage: Store waste containers in a designated, secure, and well-ventilated satellite
accumulation area, away from incompatible materials such as strong oxidizing agents and
strong acids.[9]

o Pickup: Contact your institution's EHS office to schedule a hazardous waste pickup.[9]

Experimental Protocols

No specific experimental protocols for 1-Methoxyisoquinolin-6-amine were found in the
performed search. Researchers should develop their own detailed protocols based on the
specific requirements of their work, incorporating the safety and handling procedures outlined
in this guide.

Visual Workflow for Safe Handling and Disposal
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Caption: Operational and Disposal Workflow for 1-Methoxyisoquinolin-6-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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